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Compound of Interest

Compound Name: CRX 527

Cat. No.: B1240802 Get Quote

Disclaimer: A publicly available Safety Data Sheet (SDS) for CRX-527 could not be located.

The following information is based on the product information available from suppliers and

general safety principles for handling potent, synthetic biological-response modifiers in a

laboratory setting. This guidance is intended to supplement, not replace, the official SDS which

should be obtained from the supplier before any handling of this compound.

CRX-527 is a synthetic analog of lipid A and a potent Toll-like receptor 4 (TLR4) agonist.[1] As

such, it is a biologically active substance that requires careful handling to avoid unintended

immune stimulation. It is typically supplied as a clear, lipidic film.[1]

Physical and Chemical Properties of CRX-527
Property Value Source

Chemical Formula C₈₁H₁₅₁N₂O₁₉P InvivoGen

Molecular Weight 1488.07 g/mol InvivoGen

Appearance Clear lipidic film InvivoGen

Solubility 1 mg/mL in DMSO InvivoGen

Storage -20°C for long-term storage InvivoGen

Personal Protective Equipment (PPE)
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Due to its biological activity, appropriate personal protective equipment must be worn at all

times when handling CRX-527 to prevent accidental exposure.

PPE Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection
Safety glasses with side shields or safety

goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
Not generally required for non-volatile solids, but

may be necessary if aerosolization is possible.

Operational Plan: Reconstitution and Handling
The following is a general protocol for the reconstitution and handling of CRX-527.

Materials:

Vial of CRX-527

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate the vial of CRX-527 to room temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 1 mg/mL stock

solution.

Vortex briefly to ensure complete dissolution. The solution should be clear and colorless.
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Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to

avoid repeated freeze-thaw cycles.

Store the stock solution and aliquots at -20°C.
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Caption: Workflow for the safe handling of CRX-527.

Disposal Plan
All materials that have come into contact with CRX-527, including pipette tips, tubes, and

gloves, should be considered chemical waste.

Waste Type Disposal Procedure

Unused CRX-527 solution
Collect in a designated, sealed waste container.

Label as hazardous chemical waste.

Contaminated labware (e.g., pipette tips, tubes)
Place in a designated biohazard or chemical

waste bag.

Contaminated PPE
Dispose of in the appropriate laboratory waste

stream.

Follow all local, state, and federal regulations for hazardous waste disposal. Consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Signaling Pathway
CRX-527 functions as a TLR4 agonist, initiating a signaling cascade that leads to the activation

of the innate immune system.[1]
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CRX-527 TLR4 Signaling Pathway
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Caption: Simplified TLR4 signaling pathway initiated by CRX-527.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
CRX-527]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240802#personal-protective-equipment-for-
handling-crx-527]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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